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Compound of Interest

Compound Name: 2-(3-nitro-1H-pyrazol-1-yl)ethanol
CAS No.: 956951-01-2
Cat. No.: B2552969
Get Quote
. J

Executive Summary

2-(3-nitro-1H-pyrazol-1-yl)ethanol (CAS 956951-01-2) is a functionalized heterocyclic
intermediate critical in the development of high-energy density materials (HEDMs) and
pharmaceutical scaffolds. Characterized by a nitro-substituted pyrazole ring with a hydroxyethyl
tail, it serves as a dual-utility precursor: the nitro group provides energetic potential or a handle
for reduction to amines, while the hydroxyl group offers a site for esterification (e.g., to nitrate
esters) or further alkylation.

This guide provides a comprehensive technical analysis of the compound, detailing its
synthesis via regioselective N-alkylation, physicochemical properties, and downstream
applications in energetic plasticizers and bioactive molecule design.

Chemical Profile & Identity
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Property Data

CAS Number 956951-01-2

IUPAC Name 2-(3-Nitro-1H-pyrazol-1-yl)ethanol
1-(2-Hydroxyethyl)-3-nitropyrazole; 3-Nitro-1-

Synonyms
pyrazoleethanol

Molecular Formula CsH7N30s

Molecular Weight 157.13 g/mol

) Solid (typically yellow to orange crystalline
Physical State
powder)

Soluble in polar organic solvents (DMSO, DMF,

Solubility
Ethanol), Water

Nitro (-NO2), Hydroxyl (-OH), Pyrazole (N-N

Key Functional Groups
heterocycle)

Synthesis Protocol: Regioselective N-Alkylation

The primary synthetic route involves the N-alkylation of 3-nitro-1H-pyrazole (CAS 26621-44-3)
with 2-chloroethanol or ethylene oxide. A critical challenge in this synthesis is controlling
regioselectivity between the N1-alkylation (yielding the target 3-nitro isomer) and N2-alkylation
(yielding the 5-nitro isomer).

Reaction Mechanism & Regiochemistry

The 3-nitropyrazole starting material exists in tautomeric equilibrium. Under basic conditions,
the pyrazolate anion is formed. Alkylation at the nitrogen adjacent to the carbon bearing the
nitro group (N2) is sterically hindered and electronically less favored compared to the distal
nitrogen (N1). Therefore, the 1,3-isomer (Target) is thermodynamically and kinetically favored
over the 1,5-isomer.

Experimental Workflow
Reagents:
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e Substrate: 3-Nitro-1H-pyrazole (1.0 eq)

o Alkylating Agent: 2-Chloroethanol (1.2 — 1.5 eq) or Ethylene Oxide
o Base: Potassium Carbonate (K2CO3) or Sodium Hydroxide (NaOH)
e Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile

o Catalyst (Optional): Potassium lodide (KI) to accelerate alkylation via Finkelstein reaction in
situ.

Step-by-Step Protocol:

o Deprotonation: Charge a reaction vessel with 3-nitro-1H-pyrazole and DMF. Add K2COs (2.0
eq) and stir at room temperature for 30 minutes to generate the pyrazolate anion.

 Alkylation: Add 2-chloroethanol dropwise. If using Kl (0.1 eq), add it prior to the alkyl halide.

e Heating: Heat the mixture to 80—90°C for 6—12 hours. Monitor conversion via TLC (eluent:
Ethyl Acetate/Hexane) or HPLC.

o Workup:
o Cool the mixture to room temperature.
o Filter off inorganic salts (KCI/K2CO3).
o Concentrate the filtrate under reduced pressure to remove DMF.

o Dissolve the residue in Ethyl Acetate and wash with water (to remove unreacted 2-
chloroethanol and traces of DMF) and brine.

 Purification: The crude product is often an oil or low-melting solid. Recrystallize from
Ethanol/Water or purify via column chromatography (SiO2) if the 1,5-isomer is present in
significant quantities.

Synthesis Visualization
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TARGET:
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(Major Isomer)

Byproduct:
> 2-(5-Nitro-1H-pyrazol-1-yl)ethanol
(Minor Isomer)

Figure 1: Synthetic pathway illustrating the regioselective alkylation of 3-nitropyrazole to yield

the target ethanol derivative.

Characterization & Analytics

To validate the identity of CAS 956951-01-2, researchers should look for the following
diagnostic signals.

Nuclear Magnetic Resonance (NMR)
¢ H NMR (DMSO-ds, 400 MHz):

o Pyrazole Ring: Two doublets (or d/d) in the aromatic region (~7.0 — 8.5 ppm). The proton

at C5 (adjacent to N1) typically shifts downfield.

o Ethyl Linker:

» Triplets at ~4.2 ppm (N-CHz2) and ~3.8 ppm (CHz-OH).

» Broad singlet for -OH (exchangeable with D20).

o BC NMR:

o Signals for pyrazole carbons (C3-NOz, C4, C5).[1][2]

o Aliphatic signals for -N-CHz- and -CH2-OH (~50-60 ppm).

Vibrational Spectroscopy (FT-IR)
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e NO:2 Group: Asymmetric stretch at ~1530-1550 cm~1; Symmetric stretch at ~1340-1360

cm~L,
e OH Group: Broad absorption at 3200-3400 cm~1.
e C=N/C=C: Ring stretches at 1400-1500 cm™1.

Applications in Research & Development
Energetic Materials (HEDMs)

The compound is a vital intermediate for Energetic Plasticizers.

 Nitration: The hydroxyl group can be esterified with 98% HNOs/Ac20 to form the Nitrate
Ester (2-(3-nitro-1H-pyrazol-1-yl)ethyl nitrate).

« Utility: This derivative adds energy content (oxygen balance) while improving the mechanical
properties of propellant binders compared to inert plasticizers.

Pharmaceutical Intermediates

e Reduction: The nitro group can be reduced (H2/Pd-C or Fe/HCI) to an amine (CAS 84407-
13-6), creating a 2-(3-amino-1H-pyrazol-1-yl)ethanol scaffold.

o Linker Chemistry: The hydroxyethyl arm serves as a spacer, allowing the bioactive pyrazole
core to be tethered to other pharmacophores in fragment-based drug discovery (FBDD).

Application Workflow Diagram
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Figure 2: Divergent application pathways for CAS 956951-01-2 in energetic materials and
pharmaceutical synthesis.

Safety & Handling

e Hazard Class: While less sensitive than polynitro compounds, mono-nitro pyrazoles should
be treated as potentially energetic.

e Handling: Use non-sparking tools. Avoid heating dry solids beyond 100°C unless thermal
stability is established (DSC/TGA).

o Toxicity: GHS Classification typically includes H302 (Harmful if swallowed) and H315/H319
(Skin/Eye Irritation).

o Storage: Store in a cool, dry place away from strong reducing agents and bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2552969?utm_src=pdf-custom-synthesis#bc-rfq
https://www.aifchem.com/aif/goods/detail/ACZIWH954
https://patents.google.com/patent/US4235995A/en
https://www.benchchem.com/product/b2552969/docs#2-3-nitro-1h-pyrazol-1-yl-ethanol-technical-profile-synthesis-guide
https://www.benchchem.com/product/b2552969/docs#2-3-nitro-1h-pyrazol-1-yl-ethanol-technical-profile-synthesis-guide
https://www.benchchem.com/product/b2552969/docs#2-3-nitro-1h-pyrazol-1-yl-ethanol-technical-profile-synthesis-guide
https://www.benchchem.com/product/b2552969/docs#2-3-nitro-1h-pyrazol-1-yl-ethanol-technical-profile-synthesis-guide
https://www.benchchem.com/product/b2552969?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2552969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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